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Compound of Interest

Compound Name: 5'-Hydroxy Thalidomide

CAS No.: 203450-07-1

Cat. No.: B1140232

Get Quote

Executive Summary & Structural Distinction
5'-Hydroxy Thalidomide (5'-OH-Thalidomide) is a primary oxidative metabolite of the

immunomodulatory drug thalidomide.[1][2] It is formed via the hydroxylation of the glutarimide

ring, primarily mediated by the cytochrome P450 isozyme CYP2C19.

Critical Distinction: Researchers must rigorously distinguish between 5'-Hydroxy Thalidomide
and 5-Hydroxy Thalidomide.

5'-Hydroxy (Glutarimide modification): Hydroxyl group located on the glutarimide ring (C5').

[1] Generally exhibits negligible or significantly reduced binding to Cereblon (CRBN) due to

steric interference with the tri-tryptophan pocket.

5-Hydroxy (Phthalimide modification): Hydroxyl group located on the phthalimide ring (C5).

[1] This metabolite retains or enhances CRBN binding and is implicated in teratogenic

potency.

This guide focuses exclusively on the 5'-Hydroxy congener, a critical marker of CYP2C19

activity and stereoselective metabolism.
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Physicochemical Profile
Chemical Identity

Property Data

IUPAC Name
2-(5-hydroxy-2,6-dioxopiperidin-3-yl)isoindoline-

1,3-dione

CAS Number 64567-60-8

Molecular Formula C₁₃H₁₀N₂O₅

Molecular Weight 274.23 g/mol

Chiral Centers
Two (C3' and C5').[1][3][4] Exists as

diastereomers (cis/trans).

Solubility
Soluble in DMSO, DMF.[5] Poorly soluble in

water/ethanol.

Appearance White to off-white solid.[1]

Stereochemistry & Stability
Unlike the parent thalidomide, which has a single chiral center (C3') and racemizes rapidly in

physiological pH, 5'-OH-thalidomide possesses a second chiral center at C5'.

Diastereomers: The metabolite exists as cis and trans isomers relative to the phthalimide

and hydroxyl groups.

Epimerization: The trans-5'-OH isomer (3'R, 5'R) is kinetically unstable and spontaneously

epimerizes to the thermodynamically more stable cis-isomer (3'S, 5'R) in aqueous solution.

[1][4]

Hydrolytic Instability: Like the parent drug, the glutarimide ring is susceptible to hydrolytic

ring-opening at pH > 7.0, necessitating acidic buffers (pH < 4.0) for storage and analysis.

Metabolic Pathway & Biosynthesis
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The formation of 5'-OH-thalidomide is highly stereoselective.[1] CYP2C19 preferentially

hydroxylates (R)-thalidomide at the 5'-position.[1]

Metabolic Logic Diagram
The following diagram illustrates the bifurcation of thalidomide metabolism, highlighting the

specific pathway yielding the 5'-OH congener.
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Figure 1: Stereoselective metabolic pathway of Thalidomide. Note the preferential conversion

of the (R)-enantiomer to the 5'-hydroxy metabolite via CYP2C19.[1]

Synthesis & Isolation Protocol
For research applications requiring high purity, enzymatic generation is often insufficient due to

low yield and complex matrix effects. Chemical synthesis via a de novo construction of the

glutarimide ring is the gold standard.

Chemical Synthesis Workflow
Mechanism: Cyclization of 4-hydroxyglutamic acid derivatives.

Step-by-Step Methodology:
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Starting Material: Begin with 4-hydroxy-L-glutamic acid.[1][6]

Protection: Protect the amine with a benzyloxycarbonyl (Cbz) group and the γ-carboxyl as a

lactone or ester to prevent premature cyclization.

Condensation: React the protected glutamate with phthalic anhydride (or N-

carbethoxyphthalimide) in refluxing toluene with triethylamine.

Critical Control: Monitor temperature strictly. Overheating (>110°C) can cause dehydration

of the hydroxyl group.

Imide Formation: Heat the intermediate with ammonia or urea to close the glutarimide ring.

Deprotection: Remove protecting groups (e.g., hydrogenolysis for Cbz) if they were retained

during ring closure.

Purification: Recrystallize from ethanol/water.

Analytical Validation (Self-Validating Protocol)
To ensure the synthesized product is 5'-OH and not 5-OH, perform 1H-NMR.[1]

Validation Check: Look for the methine proton signal on the glutarimide ring.

5'-OH: The proton at C5' will show a distinct shift (approx δ 4.0-4.5 ppm) and coupling due

to the adjacent hydroxyl, and the glutarimide methylene signals will be altered compared

to parent. The phthalimide aromatic protons (δ 7.5-8.0 ppm) will remain a symmetric

ABCD system (or close to it).[1]

5-OH: The aromatic region will lose symmetry (3 protons instead of 4), while the

glutarimide region remains identical to thalidomide.

Biological Interface: The Cereblon (CRBN)
Interaction[8][9]
Understanding the lack of binding affinity for 5'-OH-thalidomide is crucial for drug design.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxythalidomide
https://pubmed.ncbi.nlm.nih.gov/16292851/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxythalidomide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxythalidomide
https://pubchem.ncbi.nlm.nih.gov/compound/5-Hydroxythalidomide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Inactivity: Thalidomide binds to CRBN via the glutarimide ring, which inserts

into a hydrophobic "tri-tryptophan" pocket (Trp380, Trp386, Trp400 in human CRBN).

Steric Clash: The addition of a hydroxyl group at the 5'-position of the glutarimide ring

introduces steric bulk and polar repulsion within this hydrophobic pocket, drastically reducing

binding affinity.

Implication: Consequently, 5'-OH-thalidomide is generally considered non-teratogenic in

models dependent on CRBN neo-substrate recruitment (e.g., SALL4 or CK1α degradation),

unlike its 5-OH counterpart.[1]

Analytical Quantification Protocol (LC-MS/MS)[1]
Objective: Quantify 5'-OH-thalidomide in plasma while separating it from the 5-OH isomer and

parent drug.[1]

Sample Preparation
Stabilization: Immediately upon collection, acidify plasma to pH 3.0 using 0.5M citrate buffer

to prevent spontaneous hydrolysis.

Extraction: Liquid-Liquid Extraction (LLE) using ethyl acetate (1:4 v/v). Vortex 5 min,

centrifuge 10 min at 4000g. Evaporate supernatant under nitrogen.

Chromatographic Conditions
Parameter Setting

Column
C18 Reverse Phase (e.g., Zorbax Eclipse Plus,

3.5µm, 2.1x100mm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
5% B to 40% B over 8 min (Slow gradient

required to separate isomers)

Flow Rate 0.3 mL/min

Detection MS/MS (ESI Positive Mode)
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MS/MS Transitions
Precursor Ion:m/z 275.1 [M+H]⁺

Product Ions:

m/z 257.1 (Loss of H₂O) – Dominant in 5'-OH due to aliphatic hydroxyl.[1]

m/z 84.0 (Glutarimide fragment) – Diagnostic for glutarimide ring integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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